5-(4-t-Butylsulfamoylphenyl)-3-fluorophenol, 95%

• IUPAC Name: N-tert-butyl-4-(3-fluoro-5-hydroxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H18FNO3S/c1-16(2,3)18-22(20,21)15-6-4-11(5-7-15)12-8-13(17)10-14(19)9-12/h4-10,18-19H,1-3H3
• InChI Key: KTAOAMMJUGIBTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)F)O
• Molecular Formula: C16H18FNO3S
• Molecular Weight: 323.4 g/mol

Description

5-(4-t-Butylsulfamoylphenyl)-3-fluorophenol, 95% (5-Fluoro-4-t-butylsulfamoylphenol, 95%) is an organic compound belonging to the class of sulfamoylphenols. It is a white crystalline solid that is soluble in organic solvents, and is used in a variety of scientific research applications. 5-Fluoro-4-t-butylsulfamoylphenol, 95% has been used in a variety of biochemical and physiological studies, as well as in organic synthesis.

Scientific Research Applications

5-Fluoro-4-t-butylsulfamoylphenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of biologically active compounds, such as inhibitors of the enzyme cyclooxygenase-2 (COX-2). It has also been used in the synthesis of fluorescent probes for imaging applications. Additionally, 5-Fluoro-4-t-butylsulfamoylphenol, 95% has been used in the synthesis of novel peptide-based drugs.

Mechanism of Action

5-Fluoro-4-t-butylsulfamoylphenol, 95% has been shown to act as a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). It binds to the active site of the enzyme and blocks its activity, thereby inhibiting the production of prostaglandins and other inflammatory mediators. This mechanism of action makes 5-Fluoro-4-t-butylsulfamoylphenol, 95% a potential therapeutic agent for the treatment of inflammation and other diseases.
Biochemical and Physiological Effects
5-Fluoro-4-t-butylsulfamoylphenol, 95% has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. As a result, it has been shown to have anti-inflammatory and analgesic effects. Additionally, 5-Fluoro-4-t-butylsulfamoylphenol, 95% has been shown to have antioxidant and anticancer effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-Fluoro-4-t-butylsulfamoylphenol, 95% in laboratory experiments is its high purity and solubility in organic solvents. This makes it an ideal compound for use in a variety of synthetic and biochemical applications. However, it should be noted that 5-Fluoro-4-t-butylsulfamoylphenol, 95% is a relatively new compound and its safety profile is not yet fully understood. Therefore, it is important to use the compound with caution and under the supervision of a qualified scientist.

Future Directions

Given the potential therapeutic applications of 5-Fluoro-4-t-butylsulfamoylphenol, 95%, there are a number of future directions that could be explored. These include further research into its mechanism of action, as well as the development of new compounds based on this molecule. Additionally, further studies into its safety profile and toxicity are needed in order to fully understand its potential therapeutic applications. Finally, further research is needed to explore the potential of 5-Fluoro-4-t-butylsulfamoylphenol, 95% as a diagnostic and imaging agent.

Synthesis Methods

5-Fluoro-4-t-butylsulfamoylphenol, 95% can be synthesized by reacting 4-t-butylsulfamoylbenzoic acid with 3-fluorobenzoyl chloride in the presence of triethylamine. The reaction is carried out in dichloromethane at room temperature, and the product is isolated by column chromatography. The structure of the compound can be confirmed by NMR and mass spectrometry.